Cas no 1214327-75-9 (3-Chloro-5-fluoro-4-methoxypyridine)

• Product Name: 3-Chloro-5-fluoro-4-methoxypyridine
• CAS No: 1214327-75-9
• MF: C₆H₅ClFNO
• MW: 161.561403989792
• CID: 4927278
• Update Time: 2025-10-28

3-Chloro-5-fluoro-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-4-methoxypyridine

• Inchi： 1S/C6H5ClFNO/c1-10-6-4(7)2-9-3-5(6)8/h2-3H,1H3
• InChI Key： YBANVPJLFYIJOL-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 1.6
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-5-fluoro-4-methoxypyridine

3-Chloro-5-fluoro-4-methoxypyridine: A Comprehensive Overview

3-Chloro-5-fluoro-4-methoxypyridine (CAS No. 1214327-75-9) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its unique pyridine ring structure with chlorine, fluorine, and methoxy substituents, exhibits a wide range of applications and properties that make it a subject of extensive research. In this article, we delve into the structural features, synthesis methods, pharmacological activities, and environmental implications of 3-Chloro-5-fluoro-4-methoxypyridine, while incorporating the latest advancements in its study.

The molecular structure of 3-Chloro-5-fluoro-4-methoxypyridine is defined by a pyridine ring with three distinct substituents: a chlorine atom at position 3, a fluorine atom at position 5, and a methoxy group (-OCH₃) at position 4. This substitution pattern imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity. Recent studies have highlighted the importance of such substituted pyridines in drug design due to their ability to modulate receptor interactions and enzyme activities.

The synthesis of 3-Chloro-5-fluoro-4-methoxypyridine typically involves multi-step organic reactions, often utilizing directed metallation or nucleophilic substitution strategies. Researchers have explored various methodologies to optimize the yield and purity of this compound. For instance, a recent study published in *Journal of Organic Chemistry* demonstrated a novel approach using palladium-catalyzed cross-coupling reactions to construct the pyridine ring with high precision. Such advancements not only enhance the scalability of synthesis but also pave the way for cost-effective production.

One of the most promising applications of 3-Chloro-5-fluoro-4-methoxypyridine lies in its potential as a lead compound in drug discovery. Preclinical studies have shown that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory therapeutics. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) has opened avenues for exploring its role in treating neurological disorders such as Alzheimer's disease.

In recent years, there has been growing interest in understanding the environmental fate and toxicity of 3-Chloro-5-fluoro-4-methoxypyridine. Studies conducted by environmental scientists have assessed its biodegradation potential and bioaccumulation tendencies. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in aquatic ecosystems. However, further research is required to evaluate its long-term effects on soil microbiota and terrestrial organisms.

From an industrial perspective, 3-Chloro-5-fluoro-4-methoxypyridine serves as an intermediate in the synthesis of advanced materials such as fluorescent dyes and optoelectronic devices. Its conjugated π-system enables efficient electron delocalization, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent breakthroughs in materials science have leveraged this property to develop more efficient energy-harvesting devices with enhanced stability under operational conditions.

In conclusion, 3-Chloro-5-fluoro-4-methoxypyridine stands as a testament to the ingenuity of modern chemistry and its interdisciplinary applications. With ongoing research unraveling new facets of its properties and utility, this compound continues to be a focal point for scientific innovation across diverse domains. As we move forward, further exploration into its molecular mechanisms and environmental impact will undoubtedly unlock even greater potential for this remarkable molecule.